tert-butyl N-{[4-(aminomethyl)-3-fluorophenyl]methyl}carbamate

• IUPAC Name: tert-butyl N-[[4-(aminomethyl)-3-fluorophenyl]methyl]carbamate
• InChI: InChI=1S/C13H19FN2O2/c1-13(2,3)18-12(17)16-8-9-4-5-10(7-15)11(14)6-9/h4-6H,7-8,15H2,1-3H3,(H,16,17)
• InChI Key: PXMAERVCPKJVEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=C(C=C1)CN)F
• Molecular Formula: C13H19FN2O2
• Molecular Weight: 254.30 g/mol

Description

This compound, also known as tert-butyl (4-aminobenzyl)carbamate, is used in organic synthesis as an amine protecting group. It prevents unwanted reactions and is easy to remove, making selective reactions easier to achieve.

Synthesis Analysis

The synthesis of this compound involves the reaction of tert-butyl 4-nitrobenzoate with methanol in the presence of palladium on carbon (Pd/C). The mixture is stirred under hydrogen for several hours until complete.

Molecular Structure Analysis

The molecular formula of this compound is C12H18N2O2. The InChI Key is URXUHALBOWYXJZ-UHFFFAOYSA-N. The SMILES representation is CC©©OC(=O)NC1=CC=C(CN)C=C1.

Chemical Reactions Analysis

This compound is used in the preparation of degradation agents for Cyclin dependent kinase, which are useful for the treatment of cancer. It can also be used as an amine protecting agent and can be purified on cationic ion exchange resins.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 222.28. It has a predicted density of 1.095±0.06 g/cm3, a melting point of 64-68 °C (lit.), and a predicted boiling point of 300.1±25.0 °C. It is a solid and is white in color.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it is known that it is used in the preparation of degradation agents for Cyclin dependent kinase, which are useful for the treatment of cancer.

Safety and Hazards

This compound is harmful if swallowed and causes serious eye damage. It also causes severe skin burns and eye damage. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).